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Compound of Interest

Compound Name: Oleyltrimethylammonium chloride

Cat. No.: B076510

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleyltrimethylammonium chloride (CAS 10450-69-8), also known as oleyltrimonium
chloride, is a quaternary ammonium compound. It is a cationic surfactant with a long oleyl chain
providing hydrophobic properties and a positively charged trimethylammonium head group
conferring hydrophilicity.[1] This amphiphilic nature drives its utility in a variety of applications,
including as an emulsifier, conditioning agent, and antimicrobial agent.[1] Its potential in the
formulation of drug delivery systems, such as nanoparticles and liposomes, has garnered
interest within the scientific community. This technical guide provides a comprehensive
overview of the physicochemical properties, synthesis, potential applications, and biological
effects of Oleyltrimethylammonium chloride, with a focus on its relevance to researchers
and drug development professionals.

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of
Oleyltrimethylammonium chloride is presented below.

Physicochemical Properties
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Property Value Reference
CAS Number 10450-69-8 [1][2]
Molecular Formula C21H44CIN [3]
Molecular Weight 346.03 g/mol [3]
Appearance White to off-white solid [1]
Melting Point 230-232 °C [2]
Solubility Generally soluble in water [1]
Oleyltrimonium chloride, (92)-
N,N,N-trimethyloctadec-9-en-
Synonyms . : . [1]
1-aminium chloride, Trimethyl
oleyl ammonium chloride
Toxicological Information
Hazard Description Reference

Acute Oral Toxicity

Harmful if swallowed.

[4]

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage.

[2]4]

Eye Damage/Irritation

Causes serious eye damage.

[2]4]

Aquatic Hazard

Very toxic to aquatic life.

[2]

Synthesis

A general synthesis route for Oleyltrimethylammonium chloride involves the quaternization

of oleylamine. This process is a standard method for producing quaternary ammonium

compounds.

Caption: Generalized synthesis workflow for Oleyltrimethylammonium chloride.

Experimental Protocols
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Due to a lack of publicly available, detailed experimental protocols specifically for
Oleyltrimethylammonium chloride, the following are generalized methods based on similar
cationic surfactants. These should be adapted and optimized for specific research needs.

Preparation of Cationic Liposomes by Thin-Film
Hydration

This protocol describes a common method for preparing liposomes, which can be adapted for
the inclusion of Oleyltrimethylammonium chloride as a cationic lipid component.

Materials:

Oleyltrimethylammonium chloride

e Neutral lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine - DOPC)
e Cholesterol

e Chloroform

e Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

» Round-bottom flask

» Rotary evaporator

» Bath sonicator or extruder

Procedure:

o Dissolve Oleyltrimethylammonium chloride, DOPC, and cholesterol in chloroform in a
round-bottom flask at a desired molar ratio.

» Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin
lipid film on the flask wall.

o Further dry the lipid film under vacuum for at least 2 hours to remove residual solvent.
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» Hydrate the lipid film with the hydration buffer by vortexing or gentle shaking at a
temperature above the phase transition temperature of the lipids. This results in the
formation of multilamellar vesicles (MLVSs).

e To produce small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVSs), the MLV
suspension can be sonicated in a bath sonicator or extruded through polycarbonate
membranes of a defined pore size.

Nanoparticle Formation by lonic Gelation

This protocol is adapted from methods used for forming nanoparticles with cationic polymers
and can be a starting point for using Oleyltrimethylammonium chloride.

Materials:

Oleyltrimethylammonium chloride

Anionic crosslinking agent (e.g., sodium tripolyphosphate - TPP)

Deionized water

Magnetic stirrer
Procedure:

o Prepare an aqueous solution of Oleyltrimethylammonium chloride at a specific
concentration.

e Prepare an aqueous solution of TPP.

e While stirring the Oleyltrimethylammonium chloride solution, add the TPP solution
dropwise.

e The formation of nanoparticles should be observed as a spontaneous opalescent
suspension.

o Continue stirring for a defined period (e.g., 30 minutes) to allow for the stabilization of the
nanoparticles.
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o Nanoparticles can be collected by centrifugation and washed with deionized water to remove
unreacted reagents.

Potential Applications and Biological Effects
Antimicrobial Activity

Quaternary ammonium compounds, including Oleyltrimethylammonium chloride, are known
for their broad-spectrum antimicrobial properties. The primary mechanism of action is the
disruption of the microbial cell membrane.

Caption: General mechanism of antimicrobial action for quaternary ammonium compounds.

Drug and Gene Delivery

The cationic nature of Oleyltrimethylammonium chloride makes it a candidate for
complexing with anionic molecules like DNA and RNA, facilitating their delivery into cells. It can
also be incorporated into lipid-based nanoparticles to enhance the delivery of hydrophobic
drugs.

Potential Cytotoxicity and Induction of Apoptosis

While beneficial for antimicrobial applications, the membrane-disrupting properties of cationic
surfactants can also lead to cytotoxicity in mammalian cells. At certain concentrations, cationic
lipids have been shown to induce apoptosis.

Caption: A potential intrinsic apoptosis pathway induced by cationic lipids.

Experimental Workflow: Nanoparticle Synthesis and
Characterization

The following diagram outlines a typical workflow for the synthesis and characterization of
nanoparticles using Oleyltrimethylammonium chloride.

Caption: A typical workflow for nanoparticle synthesis and characterization.

Conclusion
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Oleyltrimethylammonium chloride is a versatile cationic surfactant with established
applications and significant potential in the field of drug delivery and biomedical research. Its
physicochemical properties make it suitable for forming self-assembled structures like micelles
and for incorporation into more complex formulations such as liposomes and nanoparticles.
While its antimicrobial properties are well-recognized, further research is needed to fully
elucidate its specific interactions with mammalian cells and its potential to modulate cellular
signaling pathways. The generalized protocols and workflows provided in this guide offer a
starting point for researchers to explore the applications of Oleyltrimethylammonium chloride
in their own studies. As with any cationic lipid, careful consideration of its cytotoxic potential is
crucial in the design of safe and effective formulations for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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